51-17-2

Benzimidazole

In Stock

• CAS RN:
• 51-17-2

• Formula:
• C7H6N2

• InChI:
• InChI=1S/C7H6N2/c1-2-4-7-6(3-1)8-5-9-7/h1-5H,(H,8,9)

• InChIKey:
• HYZJCKYKOHLVJF-UHFFFAOYSA-N

• Benzimidazole appears as white tabular crystals. (NTP, 1992)
  1H-benzimidazole is the 1H-tautomer of benzimidazole. It is a benzimidazole and a polycyclic heteroarene. It is a conjugate acid of a benzimidazolide. It is a tautomer of a 4H-benzimidazole, a 2H-benzimidazole and a 3aH-benzimidazole.

5-(4-hydroxybenzylidene)-2-thioxo-3-[3-(trifluoromethyl)phenyl]-1,3-thiazolidin-4-one

In Stock

• CAS RN:
• 5651-17-2

• Formula:
• C17H10F3NO2S2

• InChI:
• InChI=1S/C17H10F3NO2S2/c18-17(19,20)11-2-1-3-12(9-11)21-15(23)14(25-16(21)24)8-10-4-6-13(22)7-5-10/h1-9,22H/b14-8+

• InChIKey:
• PZGSAAGYVLUUNY-RIYZIHGNSA-N

• 5-(4-hydroxybenzylidene)-2-thioxo-3-[3-(trifluoromethyl)phenyl]-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C17H10F3NO2S2 and its molecular weight is 381.4 g/mol. The purity is usually 95%.

L-Leucine-D7

In Stock

• CAS RN:
• 92751-17-2

• Formula:
• C6H13NO2

• InChI:
• InChI=1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i1D3,2D3,4D

• InChIKey:
• ROHFNLRQFUQHCH-RHMGQHGKSA-N

• L-Leucine-D7 is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 138.22 g/mol. The purity is usually 95%.

4-Nitro-2-(trifluoromethyl)benzaldehyde

In Stock

• CAS RN:
• 50551-17-2

• Formula:
• C8H4F3NO3

• InChI:
• InChI=1S/C8H4F3NO3/c9-8(10,11)7-3-6(12(14)15)2-1-5(7)4-13/h1-4H

• InChIKey:
• CREGKXZIHOMXBJ-UHFFFAOYSA-N

• 4-Nitro-2-(trifluoromethyl)benzaldehyde is a useful research compound. Its molecular formula is C8H4F3NO3 and its molecular weight is 219.12 g/mol. The purity is usually 95%.

(Z)-Hex-2-ene, 5-methyl-

Usually In Stock

• CAS RN:
• 13151-17-2

• Formula:
• C7H14

• InChI:
• InChI=1S/C7H14/c1-4-5-6-7(2)3/h4-5,7H,6H2,1-3H3/b5-4-

• InChIKey:
• GHBKCPRDHLITSE-PLNGDYQASA-N

• (Z)-Hex-2-ene, 5-methyl- is a useful research compound. Its molecular formula is C7H14 and its molecular weight is 98.19 g/mol. The purity is usually 95%.

5-chloro-N-methyl-1,3-benzothiazol-2-amine

In Stock

• CAS RN:
• 34551-17-2

• Formula:
• C8H7ClN2S

• InChI:
• InChI=1S/C8H7ClN2S/c1-10-8-11-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3,(H,10,11)

• InChIKey:
• ZIYKFNBOSWDWSJ-UHFFFAOYSA-N

• 5-chloro-N-methyl-1,3-benzothiazol-2-amine, also known as 5-chloro-N-methyl-1,3-benzothiazol-2-amine, is a useful research compound. Its molecular formula is C8H7ClN2S and its molecular weight is 198.67 g/mol. The purity is usually 95%.

(2Z)-2-(3-Ethyl-1,3-benzothiazol-2-ylidene)cyclopentan-1-one

In Stock

• CAS RN:
• 144051-17-2

• Formula:
• C14H15NOS

• InChI:
• InChI=1S/C14H15NOS/c1-2-15-11-7-3-4-9-13(11)17-14(15)10-6-5-8-12(10)16/h3-4,7,9H,2,5-6,8H2,1H3/b14-10-

• InChIKey:
• CUNINIWSMCOPNJ-UVTDQMKNSA-N

• (2Z)-2-(3-Ethyl-1,3-benzothiazol-2-ylidene)cyclopentan-1-one is a useful research compound. Its molecular formula is C14H15NOS and its molecular weight is 245.34. The purity is usually 95%.

N-[5-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide

In Stock

• CAS RN:
• 893351-17-2

• Formula:
• C17H14N4O4S2

• InChI:
• InChI=1S/C17H14N4O4S2/c1-10(22)11-4-6-12(7-5-11)18-14(23)9-26-17-21-20-16(27-17)19-15(24)13-3-2-8-25-13/h2-8H,9H2,1H3,(H,18,23)(H,19,20,24)

• InChIKey:
• JBTDDSJJFDNVCO-UHFFFAOYSA-N

• N-[5-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide is a useful research compound. Its molecular formula is C17H14N4O4S2 and its molecular weight is 402.44. The purity is usually 95%.

3',4'-Difluoro-2-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898751-17-2

• Formula:
• C18H17F2NO2

• InChI:
• InChI=1S/C18H17F2NO2/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• RYQAPUHUKQCXLZ-UHFFFAOYSA-N

• 3',4'-Difluoro-2-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17F2NO2 and its molecular weight is 317.3 g/mol. The purity is usually 95%.

Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-

• CAS RN:
• 152551-17-2

• Formula:
• C26H28N6O2

• InChI:
• InChI=1S/C26H28N6O2/c1-17(2)15-23(25(33)30-24-7-5-6-13-28-24)31(4)26(34)19-8-10-20(11-9-19)32-18(3)29-21-16-27-14-12-22(21)32/h5-14,16-17,23H,15H2,1-4H3,(H,28,30,33)/t23-/m0/s1

• InChIKey:
• WIPGCXJRBZAVBT-QHCPKHFHSA-N

• Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-, also known as Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-, is a useful research compound. Its molecular formula is C26H28N6O2 and its molecular weight is 456.5 g/mol. The purity is usually 95%.

N-(benzo[d]thiazol-2-yl)-2-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)acetamide

In Stock

• CAS RN:
• 898351-17-2

• Formula:
• C21H17N3O3S2

• InChI:
• InChI=1S/C21H17N3O3S2/c25-20(15-29(26,27)17-9-2-1-3-10-17)24(14-16-8-6-7-13-22-16)21-23-18-11-4-5-12-19(18)28-21/h1-13H,14-15H2

• InChIKey:
• YEIJYOYHIZVTIW-UHFFFAOYSA-N

• N-(benzo[d]thiazol-2-yl)-2-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H17N3O3S2 and its molecular weight is 423.51. The purity is usually 95%.

4-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-5-(trifluoromethyl)-, ethyl ester

In Stock

• CAS RN:
• 157951-17-2

• Formula:
• C13H8Cl2F3NO3

• InChI:
• InChI=1S/C13H8Cl2F3NO3/c1-2-21-12(20)9-10(19-22-11(9)13(16,17)18)8-6(14)4-3-5-7(8)15/h3-5H,2H2,1H3

• InChIKey:
• IWOBRKCTJNSYMM-UHFFFAOYSA-N

• 4-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-5-(trifluoromethyl)-, ethyl ester is a useful research compound. Its molecular formula is C13H8Cl2F3NO3 and its molecular weight is 354.10 g/mol. The purity is usually 95%.

Methyl 2,5-dimethyl-4-sulfanylthieno[2,3-d]pyrimidine-6-carboxylate

Usually In Stock

• CAS RN:
• 571151-17-2

• Formula:
• C10H10N2O2S2

• InChI:
• InChI=1S/C10H10N2O2S2/c1-4-6-8(15)11-5(2)12-9(6)16-7(4)10(13)14-3/h1-3H3,(H,11,12,15)

• InChIKey:
• HWZMTOGDFRBQBY-UHFFFAOYSA-N

• Methyl 2,5-dimethyl-4-sulfanylthieno[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C10H10N2O2S2 and its molecular weight is 254.32. The purity is usually 95%.

Ethyl 5-[(2-ethoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-17-2

• Formula:
• C25H20F3N3O5S

• InChI:
• InChI=1S/C25H20F3N3O5S/c1-3-35-18-8-6-5-7-16(18)21(32)29-22-19-17(13-37-22)20(24(34)36-4-2)30-31(23(19)33)15-11-9-14(10-12-15)25(26,27)28/h5-13H,3-4H2,1-2H3,(H,29,32)

• InChIKey:
• YJHRJMIJKUNSGE-UHFFFAOYSA-N

• Ethyl 5-[(2-ethoxybenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H20F3N3O5S and its molecular weight is 531.51. The purity is usually 95%.

(1S)-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-ol

In Stock

• CAS RN:
• 1394051-17-2

• Formula:
• C12H14N2O

• InChI:
• InChI=1S/C12H14N2O/c1-10(15)12-7-13-14(9-12)8-11-5-3-2-4-6-11/h2-7,9-10,15H,8H2,1H3/t10-/m0/s1

• InChIKey:
• QVEMHCYFAUDBND-JTQLQIEISA-N

• (1S)-1-(1-benzyl-1H-pyrazol-4-yl)ethan-1-ol is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.

{3-[1-(2-Fluoropyridine-4-carbonyl)piperidin-4-yl]propyl}(2-methoxyethyl)methylamine

Usually In Stock

• CAS RN:
• 1797051-17-2

• Formula:
• C18H28FN3O2

• InChI:
• InChI=1S/C18H28FN3O2/c1-21(12-13-24-2)9-3-4-15-6-10-22(11-7-15)18(23)16-5-8-20-17(19)14-16/h5,8,14-15H,3-4,6-7,9-13H2,1-2H3

• InChIKey:
• DDTWCFFPLMPWRH-UHFFFAOYSA-N

• {3-[1-(2-Fluoropyridine-4-carbonyl)piperidin-4-yl]propyl}(2-methoxyethyl)methylamine is a useful research compound. Its molecular formula is C18H28FN3O2 and its molecular weight is 337.439. The purity is usually 95%.

2-methoxy-4,5-dimethyl-N-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methyl}benzene-1-sulfonamide

In Stock

• CAS RN:
• 1234851-17-2

• Formula:
• C19H26N4O4S2

• InChI:
• InChI=1S/C19H26N4O4S2/c1-12-9-16(27-4)17(10-13(12)2)29(25,26)20-11-15-5-7-23(8-6-15)19(24)18-14(3)21-22-28-18/h9-10,15,20H,5-8,11H2,1-4H3

• InChIKey:
• XUWCNFFYZXVZJL-UHFFFAOYSA-N

• 2-methoxy-4,5-dimethyl-N-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methyl}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C19H26N4O4S2 and its molecular weight is 438.6 g/mol. The purity is usually 95%.

5-chloro-N-(cyclopropylmethyl)pyridine-2-carboxamide

• CAS RN:
• 1195251-17-2

• Formula:
• C10H11ClN2O

• InChI:
• InChI=1S/C10H11ClN2O/c11-8-3-4-9(12-6-8)10(14)13-5-7-1-2-7/h3-4,6-7H,1-2,5H2,(H,13,14)

• InChIKey:
• VALBDSMAFLDVAV-UHFFFAOYSA-N

• 5-chloro-N-(cyclopropylmethyl)pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.

6-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)quinoxaline

In Stock

• CAS RN:
• 2549051-17-2

• Formula:
• C23H20N6O2

• InChI:
• InChI=1S/C23H20N6O2/c30-22(17-1-2-20-21(13-17)26-10-9-25-20)29-11-5-19(6-12-29)31-23-27-14-18(15-28-23)16-3-7-24-8-4-16/h1-4,7-10,13-15,19H,5-6,11-12H2

• InChIKey:
• UIRZDCZNLWEKOV-UHFFFAOYSA-N

• 6-(4-{[5-(pyridin-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)quinoxaline is a useful research compound. Its molecular formula is C23H20N6O2 and its molecular weight is 412.4 g/mol. The purity is usually 95%.

Methyl 2-cyclobutoxyacetate

In Stock

• CAS RN:
• 1247751-17-2

• Formula:
• C7H12O3

• InChI:
• InChI=1S/C7H12O3/c1-9-7(8)5-10-6-3-2-4-6/h6H,2-5H2,1H3

• InChIKey:
• YBPVIGMMACIOOG-UHFFFAOYSA-N

• Methyl 2-cyclobutoxyacetate is a useful research compound. Its molecular formula is C7H12O3 and its molecular weight is 144.17 g/mol. The purity is usually 95%.

5-methyl-2-(methylamino)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

• CAS RN:
• 1334489-92-7; 51-17-2

• Formula:
• C14H14N4O3S

• InChI:
• InChI=1S/C14H14N4O3S/c1-9-8-11(19)18-14(16-9)12(13(15-2)17-18)22(20,21)10-6-4-3-5-7-10/h3-8,15,17H,1-2H3

• InChIKey:
• JIJXHYLBRFGXIW-UHFFFAOYSA-N

• 5-methyl-2-(methylamino)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one is a useful research compound. Its molecular formula is C14H14N4O3S and its molecular weight is 318.35. The purity is usually 95%.